methyl 2-((4-(4-ethoxyphenyl)-5-((2-fluorobenzamido)methyl)-4H-1,2,4-triazol-3-yl)thio)acetate

• IUPAC Name: methyl 2-[[4-(4-ethoxyphenyl)-5-[[(2-fluorobenzoyl)amino]methyl]-1,2,4-triazol-3-yl]sulfanyl]acetate
• InChI: InChI=1S/C21H21FN4O4S/c1-3-30-15-10-8-14(9-11-15)26-18(24-25-21(26)31-13-19(27)29-2)12-23-20(28)16-6-4-5-7-17(16)22/h4-11H,3,12-13H2,1-2H3,(H,23,28)
• InChI Key: GXKKDQKOAFMXRO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=NN=C2SCC(=O)OC)CNC(=O)C3=CC=CC=C3F
• Molecular Formula: C21H21FN4O4S
• Molecular Weight: 444.5 g/mol

Description

Methyl 2-((4-(4-ethoxyphenyl)-5-((2-fluorobenzamido)methyl)-4H-1,2,4-triazol-3-yl)thio)acetate is a useful research compound. Its molecular formula is C21H21FN4O4S and its molecular weight is 444.48. The purity is usually 95%.
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Scientific Research Applications

Interactions and Molecular Structure

One study focuses on tetrel bonding interactions within triazole derivatives, highlighting the synthesis, characterization, and theoretical analysis of similar compounds. These derivatives, including ethyl 2-triazolyl-2-oxoacetates with varying phenyl substituents, exhibit self-assembled dimer formations in solid states through symmetrically equivalent O⋯π-hole tetrel bonding interactions. This research, applying Hirshfeld surface analysis and DFT calculations, underscores the significance of substituent effects on molecular interactions and structure, potentially relevant to designing materials with specific properties (Ahmed et al., 2020).

Synthesis and Characterization

Another study details the reaction mechanisms of triethyloxonium fluoroborate with acid amides, leading to the formation of quinazoline and 4H-3, 1-benzoxazin-4-one derivatives. This research provides valuable insights into the synthetic routes and potential chemical transformations of compounds containing triazole and related functional groups, which might be applied to synthesize the compound or similar structures (Kato, Takada, & Ueda, 1976).